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Compound of Interest

Compound Name:
8-Methoxy-2-methylquinolin-5-

amine

Cat. No.: B182576 Get Quote

Disclaimer: At the time of this writing, a specific Safety Data Sheet (SDS) for 8-Methoxy-2-
methylquinolin-5-amine was not publicly available. The following disposal procedures are

based on the hazardous characteristics of structurally similar compounds, namely quinoline

derivatives and aromatic amines. These classes of compounds are often toxic, potentially

carcinogenic, and pose a significant risk to the environment.[1][2] It is imperative that this

chemical waste be managed by qualified personnel and disposed of through a licensed

hazardous waste disposal service.[3] Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure full compliance with

local, regional, and national regulations.

The proper disposal of 8-Methoxy-2-methylquinolin-5-amine is a critical aspect of laboratory

safety and environmental stewardship. This compound should be treated as hazardous waste

and must not be disposed of in regular trash or down the drain.[4][5] All materials contaminated

with this substance must be collected and managed through an approved hazardous waste

program.[4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to:
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Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[5]

Body Protection: A laboratory coat is required to protect against accidental spills.[5]

Respiratory Protection: All handling of 8-Methoxy-2-methylquinolin-5-amine and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Eyewash stations and safety showers should be readily accessible in the event of an

emergency.

Step-by-Step Disposal Protocol
A systematic approach is essential for the safe disposal of 8-Methoxy-2-methylquinolin-5-
amine.

Step 1: Waste Identification and Segregation

All waste streams containing 8-Methoxy-2-methylquinolin-5-amine, including unused

product, solutions, and contaminated labware (e.g., pipette tips, weighing paper, gloves),

must be classified as hazardous waste.[4]

This waste stream should be kept separate from other chemical wastes to prevent potentially

hazardous reactions.[5]

Step 2: Waste Collection and Containerization

Solid Waste: Collect any solid 8-Methoxy-2-methylquinolin-5-amine waste in a clearly

labeled, sealable container. The container must be made of a material compatible with the

chemical.[5]

Liquid Waste: Solutions containing 8-Methoxy-2-methylquinolin-5-amine should be

collected in a dedicated, leak-proof, and sealable container. The container material must be

compatible with the solvent used.[5]
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Contaminated Labware: Disposable items contaminated with the compound should be

collected in a separate, sealed bag or container.[5]

Step 3: Labeling of Hazardous Waste Containers

Proper labeling is crucial for safe handling and disposal. The label must include:

The words "Hazardous Waste".

The full chemical name: "8-Methoxy-2-methylquinolin-5-amine".

A clear indication of the container's contents (e.g., solid waste, liquid waste in a specific

solvent, contaminated debris).

The date when waste was first added to the container.

The name and contact information of the responsible researcher or laboratory supervisor.

Step 4: Storage of Hazardous Waste

Store collected hazardous waste in a designated, well-ventilated, and secure Satellite

Accumulation Area (SAA) while awaiting pickup.

The use of secondary containment, such as a larger, chemically resistant bin, is highly

recommended to control any potential leaks.[5]

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[5]

Provide a complete inventory of the waste being collected.

Never attempt to transport hazardous waste off-site yourself.

Quantitative Data Summary
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Due to the lack of a specific Safety Data Sheet for 8-Methoxy-2-methylquinolin-5-amine, a

comprehensive set of quantitative data is not available. The following table includes information

on a closely related compound, 8-Methoxy-2-methylquinoline, for reference.

Parameter Value Source

Chemical Formula C11H11NO PubChem

Molecular Weight 173.22 g/mol Lab Pro Inc.[6]

Physical State Solid Lab Pro Inc.[6]

Appearance
White to Almost white powder

to crystal
TCI[7]

Melting Point 124 °C Lab Pro Inc.[6]

CAS Number 3033-80-5 TCI[7]

Experimental Protocols
This document outlines general disposal procedures. Specific experimental protocols that

generate waste containing 8-Methoxy-2-methylquinolin-5-amine should be reviewed to

identify all potentially hazardous components in the waste stream, including solvents,

reactants, and byproducts. This comprehensive assessment will ensure the safest and most

compliant disposal process.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 8-Methoxy-2-
methylquinolin-5-amine.
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Caption: Disposal workflow for 8-Methoxy-2-methylquinolin-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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